2-((Piperidin-3-ylmethyl)thio)-1h-benzo[d]imidazole

• Molecular Formula: C13H17N3S
• Molecular Weight: 247.36 g/mol
• IUPAC Name: 2-(piperidin-3-ylmethylsulfanyl)-1H-benzimidazole
• InChI: InChI=1S/C13H17N3S/c1-2-6-12-11(5-1)15-13(16-12)17-9-10-4-3-7-14-8-10/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16)
• InChI Key: RIEIRLFFYNPXTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CSC2=NC3=CC=CC=C3N2

Description

2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole is a benzimidazole derivative featuring a piperidine ring attached via a methylthio linker to the benzimidazole core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-((Piperidin-3-ylmethyl)thio)-1h-benzo[d]imidazole typically involves the reaction of a benzimidazole derivative with a piperidine derivative under specific conditions. One common method involves the nucleophilic substitution reaction where a benzimidazole derivative is reacted with a piperidin-3-ylmethyl halide in the presence of a base. The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as chromatography can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-((Piperidin-3-ylmethyl)thio)-1h-benzo[d]imidazole can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thioether linkage can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The hydrogen atoms on the benzimidazole ring can be substituted with various functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using sodium borohydride (NaBH₄).

Substitution: Electrophilic aromatic substitution reactions using reagents like bromine (Br₂) or chloromethyl methyl ether (MOMCl).

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

2-((Piperidin-3-ylmethyl)thio)-1h-benzo[d]imidazole has been explored for various scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Studied for its potential therapeutic effects, including antimicrobial, antiviral, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of other valuable compounds

Mechanism of Action

The mechanism of action of 2-((Piperidin-3-ylmethyl)thio)-1h-benzo[d]imidazole is not fully understood but is believed to involve interactions with specific molecular targets. The piperidine moiety may interact with neurotransmitter receptors, while the benzimidazole ring could bind to DNA or proteins, affecting their function. These interactions can modulate various biological pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Modifications and Electronic Effects

The compound’s key distinction lies in its piperidin-3-ylmethylthio substituent. Comparisons with similar derivatives highlight the following:

Aryl Thiazole-Triazole Hybrids ()

Compounds such as 9c (2-{4-[4-(1H-1,3-benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-bromophenyl)-1,3-thiazol-5-yl]acetamide) feature bulky aryl-thiazole-triazole substituents. These groups enhance π-π stacking and hydrophobic interactions but reduce solubility compared to the piperidine-containing compound .

Hydrazone-Piperidine Hybrids ()

Derivatives like compound 16 (5-methoxy-2-(((E)-2-(4-methoxyphenyl)-2-(((E)-piperidin-1-ylmethylene)hydrazono)ethyl)thio)-1H-benzo[d]imidazole) incorporate hydrazone-linked piperidine.

Phenoxyethylthio Analogues ()

CPD49 (2-((2-(2,6-dimethylphenoxy)ethyl)thio)-1H-benzo[d]imidazole) binds the androgen receptor’s BF-3 pocket. Its phenoxyethylthio group provides strong hydrophobic interactions, whereas the piperidinylmethylthio group may favor polar interactions due to the amine’s basicity .

Biological Activity

2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole is a heterocyclic compound that belongs to the benzimidazole family. Its unique structure combines a benzimidazole moiety with a piperidine group, which enhances its potential pharmacological properties. This compound has garnered attention for its diverse biological activities, including antimicrobial, antiviral, and anticancer effects.

Chemical Structure and Properties

The chemical formula for 2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole is $C_{13}H_{18}N_{3}S$ with a molecular weight of 250.36 g/mol. The compound features a sulfur atom linked to a piperidine moiety, contributing to its biological activity.

Property	Value
Molecular Formula	$C_{13}H_{18}N_{3}S$
Molecular Weight	250.36 g/mol
CAS Number	1211568-84-1

Antimicrobial Activity

Research indicates that 2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole exhibits significant antimicrobial properties. Studies have shown that compounds within the benzimidazole class often demonstrate broad-spectrum antibacterial and antifungal activities. For example, derivatives of benzimidazole have been found effective against various strains of bacteria and fungi, suggesting that this compound may also share similar properties due to its structural characteristics .

Anticancer Properties

2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole has demonstrated anticancer activity in preliminary studies. The mechanism of action typically involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. Research suggests that the compound may disrupt critical signaling pathways involved in cancer cell survival, leading to cell cycle arrest and programmed cell death .

The biological activity of 2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole is attributed to its ability to interact with specific enzymes and receptors in cells. By binding to active sites on these proteins, the compound can inhibit their function, thereby disrupting essential cellular processes in pathogens and cancer cells. Understanding these interactions is crucial for optimizing its pharmacological profile .

Case Studies and Research Findings

Several studies highlight the biological activity of benzimidazole derivatives, including those similar to 2-((Piperidin-3-ylmethyl)thio)-1H-benzo[d]imidazole:

• Antimicrobial Efficacy : A study demonstrated that benzimidazole derivatives exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria, with some compounds showing IC50 values in the low micromolar range .
• Antiviral Mechanisms : Research on related compounds revealed effective inhibition of viral replication in vitro, suggesting potential applications in antiviral drug development .
• Anticancer Activity : In vitro assays showed that certain benzimidazole derivatives could induce apoptosis in cancer cell lines through the activation of caspases and modulation of apoptotic pathways .